molecular formula C19H18F3N5O B2941022 2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone CAS No. 2034411-71-5

2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone

Cat. No. B2941022
CAS RN: 2034411-71-5
M. Wt: 389.382
InChI Key: YMJBZDFUEDCOBG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H18F3N5O and its molecular weight is 389.382. The purity is usually 95%.
BenchChem offers high-quality 2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tubulin Polymerization Inhibition

Compounds similar to the one have been studied for their ability to inhibit tubulin polymerization, which is a promising approach for cancer treatment. These compounds can induce cell apoptosis, arrest cells in the G2/M phase, and inhibit polymerization of tubulin .

OLED Applications

Fluorophores based on similar indole compounds exhibit high fluorescence quantum yield and good thermal stability, making them excellent candidates for organic light-emitting diode (OLED) applications .

Electroluminescence Properties

The optical, thermal, and electroluminescence properties of fluorophores based on indole compounds have been studied, indicating potential use in light-emitting applications .

Pharmaceutical Research

Indole-based compounds are present in databases tailored for pharmaceutical research needs, suggesting their potential use in drug development .

Anti-inflammatory and Antimicrobial Activity

Indole derivatives have been synthesized and tested for their anti-inflammatory and antimicrobial activities, which could be relevant for medical research and treatment development .

α-Glucosidase Inhibition

Indole-oxadiazole derivatives have been explored as potential α-glucosidase inhibitors, which could be useful in diabetes management by regulating blood sugar levels .

Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)… Impact of tunable 2-(1H-indol-3-yl)acetonitrile based fluorophores… Green light-emitting 2-(1H-indol-3-yl)acetonitrile-based D–A… 2-amino-6-[2-(1H-indol-6-yl)ethyl]pyrimidin-4(3H)-one - DrugBank Online InCl3 mediated heteroarylation of indoles and their… Discovery of 3-(1H-indol-5-yl)-1,2,4-oxidizable derivatives as non…

properties

IUPAC Name

2-(1H-indol-3-yl)-1-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18F3N5O/c20-19(21,22)16-10-17(25-12-24-16)26-5-7-27(8-6-26)18(28)9-13-11-23-15-4-2-1-3-14(13)15/h1-4,10-12,23H,5-9H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YMJBZDFUEDCOBG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=NC=NC(=C2)C(F)(F)F)C(=O)CC3=CNC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18F3N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1H-indol-3-yl)-1-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)ethanone

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